Cas no 626-72-2 (L-Homocystine)

• Product Name: L-Homocystine
• CAS No: 626-72-2
• MF: C₈H₁₆N₂O₄S₂
• MW: 268.353639602661
• MDL: MFCD00020391
• CID: 39216
• PubChem ID: 24895724
• Update Time: 2025-04-18

L-Homocystine Chemical and Physical Properties

Names and Identifiers

• L-Homocystine
• L-4,4'-Dithiobis(2-aminobutanoic acid)
• (2S,2'S)-4,4'-Disulfanediylbis(2-aminobutanoic acid)
• (H-Homocys-OH)?
• (H-Homocys-OH)₂
• H-HoCys-OH
• (H-Hcys-OH) 2
• Dl-Homocycine
• dl-homocystine crystalline
• HOMOCYSTINE,DL
• L-4,4′-Dithiobis(2-aminobutanoic acid)
• (H-HoCys-OH)2
• ZTVZLYBCZNMWCF-WDSKDSINSA-N
• 804AS222UE
• (2S)-2-amino-4-{[(3S)-3-amino-3-carboxypropyl]disulfanyl}butanoic acid
• Homocystine, L-
• Butanoic acid, 4,4'-dithiobis[2-amino-, (2S,2'S)-
• Butanoic acid, 4,4'-dithiobis(2-amino-, (2S,2'S)-
• Butanoic acid, 4,4'-dithiobis[2-amino-, [S-(R*,R*)]-
• (H-Hcys-OH)2
• L-Homocystine, cell culture
• SCHEMBL385397
• MFCD00020391
• DTXSID101014691
• (2S,2'S)-4,4'-dithiobis(2-aminobutanoic acid)
• rel-(2S,2'S)-4,4'-Disulfanediylbis(2-aminobutanoic acid)
• UNII-804AS222UE
• EINECS 210-962-5
• Q24188398
• CS-W012406
• L-Homocystine, purum, >=98.0% (NT)
• 2-amino-4-{[(3S)-3-amino-3-carboxypropyl]disulfanyl}butanoic acid
• C01817
• (S)-2-amino-4-((S)-3-amino-3-carboxy-propyldisulfanyl)-butyric acid
• BUTYRIC ACID, 4,4'-DITHIOBIS(2-AMINO-, L-
• 626-72-2
• C8H16N2O4S2
• H-3040
• HOMOCYSTINE, (+)-
• L-4,4'-dithio-bis(2-aminobutyric acid)
• DTXSID001019905
• CHEBI:141698
• (S-(R*,R*))-4,4'-Dithiobis(2-aminobutyric) acid
• L-HOMOCYSTINE [MI]
• BUTANOIC ACID, 4,4'-DITHIOBIS(2-AMINO-, (S-(R*,R*))-
• HY-W011690
• 451C7394-EBB7-4FF8-823E-43C3DCBF69BE
• (2S,2'S)-homocystine
• (2S)-2-amino-4-[[(3S)-3-amino-3-carboxypropyl]disulfanyl]butanoic acid
• L-Homocystine, cell culture tested
• DS-18098
• AKOS015924140
• EN300-36962
• (2S,2'S)-4,4'-dithiobis(2-aminobutyric acid)
• L-Homocystine, >=98% (HPLC)
• L-Homocystine (H-L-HCystine)
• L-4,4'-dithio-bis(2-aminobutanoic acid)
• Butanoic acid, 4,4'-dithiobis[2-amino-, [S-(R*,R*)]-; Butyric acid, 4,4'-dithiobis[2-amino-, L- (8CI); (2S,2'S)-4,4'-Dithiobis[2-aminobutanoic acid]; L-Homocystine
• 870-93-9
• DTXCID801477767
• 2-amino-4-(((3S)-3-amino-3-carboxypropyl)disulfanyl)butanoic acid
• [S-(R*,R*)]-4,4'-dithiobis[2-aminobutyric] acid
• (H-L-HomoCys-OH)2;L-4,4'-Dithio-bis(2-aminobutanoic acid)
• 210-962-5
• FH47108

• MDL： MFCD00020391
• Inchi： 1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14)/t5-,6-/m0/s1
• InChI Key： ZTVZLYBCZNMWCF-WDSKDSINSA-N
• SMILES： S(CC[C@@H](C(=O)O)N)SCC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 268.05500
• Monoisotopic Mass: 268.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 177

Experimental Properties

• Color/Form: Crystallization.
• Density: 1.0990
• Melting Point: 281-284 °C (dec.) (lit.)
• Boiling Point: 507.6±50.0 °C at 760 mmHg
• Flash Point: 260.8±30.1 °C
• Solubility: biological extracorporealIn Vitro:DMSOsolubility1 mg/mL(3.73 mM;ultrasonic and adjust pH to 5 with HCl)H2O : 1 mg/mL(3.73 mM;ultrasonic and adjust pH to 2 with HCl)
• PSA: 177.24000
• LogP: 1.37240
• Solubility: Not determined
• Specific Rotation: 77 º (c=1% in 1N HCl)

L-Homocystine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters